2-(4-Chlorophenoxy)ethyl 4-methylbenzenesulfonate

• Molecular Formula: C15H15ClO4S
• Molecular Weight: 326.8 g/mol
• IUPAC Name: 2-(4-chlorophenoxy)ethyl 4-methylbenzenesulfonate
• InChI: InChI=1S/C15H15ClO4S/c1-12-2-8-15(9-3-12)21(17,18)20-11-10-19-14-6-4-13(16)5-7-14/h2-9H,10-11H2,1H3
• InChI Key: UJORGZWGHSKFTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OCCOC2=CC=C(C=C2)Cl

Description

2-(4-Chlorophenoxy)ethyl 4-methylbenzenesulfonate is a useful research compound. Its molecular formula is C15H15ClO4S and its molecular weight is 326.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-(4-chlorophenoxy)ethanol (2.0 g, 11.6 mmol) in DCM (10 mL) was added Et3N (5 mL) and 4-methylbenzene-1-sulfonyl chloride (TsCl; 2.43 g, 12.8 mmol) sequentially. The reaction mixture was stirred at room temperature overnight and partitioned between water and ethyl acetate. The organic layer was washed with water, 5% sodium bicarbonate (NaHCO3), and brine and concentrated. The resulting residue was washed with hexane to afford the title compound quantitatively.